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Compound of Interest

Compound Name: MY-1076

Cat. No.: B12375358 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
MY-1076, also identified as YAP/TAZ inhibitor-2, is a potent small molecule inhibitor of the

Hippo signaling pathway. It is under investigation for its potential therapeutic applications,

primarily in oncology. MY-1076 is reported to function as an inhibitor of Yes-associated protein

(YAP) and its paralog, transcriptional co-activator with PDZ-binding motif (TAZ), which are key

downstream effectors of the Hippo pathway. By inhibiting YAP/TAZ, MY-1076 can induce

apoptosis and suppress the proliferation of cancer cells.[1] Given its potent biological activity, a

thorough understanding of its safety and handling is paramount for researchers and drug

development professionals. This guide provides a comprehensive overview of the available

safety data, handling procedures, and emergency protocols for MY-1076.

Hazard Identification and Classification
There is conflicting information regarding the GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) classification of MY-1076. One supplier's Safety

Data Sheet (SDS) classifies it as hazardous, while another indicates it is not. In the interest of

safety and best practice, this guide adopts the more conservative classification.

Table 1: GHS Hazard Classification for MY-1076

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b12375358?utm_src=pdf-interest
https://www.benchchem.com/product/b12375358?utm_src=pdf-body
https://www.benchchem.com/product/b12375358?utm_src=pdf-body
https://www.benchchem.com/product/b12375358?utm_src=pdf-body
https://www.medchemexpress.com/my-1076.html
https://www.benchchem.com/product/b12375358?utm_src=pdf-body
https://www.benchchem.com/product/b12375358?utm_src=pdf-body
https://www.benchchem.com/product/b12375358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category
GHS
Pictogram(s)

Signal Word
Hazard
Statement(s)

Acute Toxicity,

Oral
Category 4 mancanza Warning

H302: Harmful if

swallowed

Hazardous to the

Aquatic

Environment,

Acute Toxicity

Category 1 mancanza Warning
H400: Very toxic

to aquatic life

Hazardous to the

Aquatic

Environment,

Chronic Toxicity

Category 1 mancanza Warning

H410: Very toxic

to aquatic life

with long lasting

effects

Note: The GHS pictograms are represented by placeholders as they cannot be directly

rendered here. The pictogram for Acute Toxicity, Oral (Category 4) is an exclamation mark, and

for Aquatic Toxicity is an environment symbol.

Hazard Communication Diagram
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GHS Pictograms

Hazard Information

Signal Word: Warning

Hazard Statements:
- H302: Harmful if swallowed
- H400: Very toxic to aquatic life
- H410: Very toxic to aquatic life with long lasting effects

Click to download full resolution via product page

Caption: GHS Hazard Communication for MY-1076.

Physicochemical Properties
Detailed physicochemical data for MY-1076 is not extensively available in the public domain.

The following table summarizes the known properties.

Table 2: Physicochemical Properties of MY-1076
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Property Value Source

Molecular Formula C29H33NO9 [1]

Molecular Weight 539.57 g/mol [1]

CAS Number 3008262-76-5 [1]

Appearance White to off-white solid [1]

Solubility Soluble in DMSO (100 mg/mL) [1]

Melting Point Data not available

Boiling Point Data not available

Flash Point Data not available

pKa Data not available

Safe Handling and Personal Protective Equipment
(PPE)
Due to its potent biological activity and defined hazards, MY-1076 should be handled with care

in a controlled laboratory environment.

Table 3: Safe Handling and PPE Recommendations
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Aspect Guideline

Engineering Controls

- Handle in a chemical fume hood or other

ventilated enclosure. - Ensure eyewash stations

and safety showers are readily accessible.

Personal Protective Equipment (PPE)

- Eye/Face Protection: Wear chemical safety

goggles or a face shield. - Skin Protection: Wear

a lab coat and disposable nitrile gloves. Change

gloves frequently and after handling the

compound. - Respiratory Protection: For

operations that may generate dust or aerosols,

a NIOSH-approved respirator with an

appropriate particulate filter is recommended.

General Hygiene

- Avoid contact with skin, eyes, and clothing. -

Do not eat, drink, or smoke in laboratory areas. -

Wash hands thoroughly after handling.

Safe Handling Workflow
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Preparation

Compound Handling

Post-Handling & Disposal

Don appropriate PPE:
- Lab coat

- Safety goggles
- Nitrile gloves

Work within a certified
chemical fume hood.

Weigh solid MY-1076
(use anti-static weigh paper).

Prepare stock solution
(e.g., in DMSO).

Perform experiment
(e.g., cell culture treatment).

Decontaminate surfaces
with an appropriate solvent

(e.g., 70% ethanol).

Dispose of contaminated
waste in a designated

hazardous waste container.

Remove PPE in the correct
order and dispose of gloves.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for the safe handling of MY-1076.
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Emergency Procedures
Table 4: First Aid and Emergency Measures

Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Get medical attention

immediately.

Fire-Fighting

Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam. Wear self-contained

breathing apparatus and protective clothing to

prevent contact with skin and eyes.

Accidental Release (Spill) See the spill response workflow below.

Spill Response Workflow
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Cleanup Procedure

Spill of MY-1076 Occurs

Evacuate immediate area
and alert others.

Don appropriate PPE:
- Respirator (if powder)

- Double gloves
- Safety goggles

- Lab coat

Cover liquid spill with absorbent
material. Gently sweep up powder

to avoid creating dust.

Collect spilled material and
absorbent into a sealed container

for hazardous waste.

Clean the spill area with a suitable
solvent and then soap and water.

Dispose of all contaminated
materials as hazardous waste.

Report the incident to the
lab supervisor/safety officer.

Click to download full resolution via product page

Caption: Decision tree for responding to a spill of MY-1076.
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Storage and Disposal
Proper storage and disposal are crucial to maintain the integrity of the compound and ensure

safety.

Table 5: Storage and Disposal Guidelines

Aspect Guideline Source

Storage (Powder)

- Store at -20°C for up to 3

years. - Store at 4°C for up to

2 years.

[1]

Storage (In Solvent)

- Store at -80°C for up to 6

months. - Store at -20°C for up

to 1 month.

[1]

General Storage

- Keep container tightly closed

in a dry and well-ventilated

place. - Protect from light.

Disposal

- Dispose of in accordance

with local, state, and federal

regulations for hazardous

chemical waste. - Do not

dispose of down the drain or

with regular trash.

Mechanism of Action: Hippo Signaling Pathway
MY-1076 exerts its biological effects by inhibiting the YAP/TAZ transcriptional co-activators,

which are the primary downstream effectors of the Hippo signaling pathway. This pathway

plays a critical role in regulating organ size, cell proliferation, and apoptosis. In many cancers,

the Hippo pathway is inactivated, leading to the nuclear translocation and activation of

YAP/TAZ, which then drives the expression of genes that promote cell growth and inhibit

apoptosis.

Hippo Signaling Pathway and MY-1076 Inhibition
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Caption: The Hippo signaling pathway and the inhibitory action of MY-1076.

Experimental Protocols for Safety Assessment
As of the date of this document, detailed, publicly available experimental protocols specifically

for the safety and toxicological assessment of MY-1076 have not been identified. For novel and

potent research compounds like MY-1076, it is imperative to handle them as potentially

hazardous until a comprehensive toxicological profile is established.
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In the absence of specific data, researchers should adhere to the principles of As Low As

Reasonably Achievable (ALARA) for exposure and follow standard best practices for handling

potent compounds:

Conduct a risk assessment: Before beginning any new procedure, evaluate the potential

hazards, considering the quantity of material being used, the potential for aerosol generation,

and the experimental conditions.

Use designated areas: Whenever possible, handle potent compounds in a designated area

of the laboratory to prevent cross-contamination.

Develop specific Standard Operating Procedures (SOPs): For routine procedures involving

MY-1076, develop and follow a detailed SOP that includes safety precautions.

Training: Ensure all personnel handling the compound are fully trained on its potential

hazards and the procedures for safe handling and emergency response.

Conclusion
MY-1076 is a valuable tool for research in the field of cancer biology and the Hippo signaling

pathway. Its potent biological activity necessitates a careful and informed approach to its

handling and use in the laboratory. By adhering to the guidelines outlined in this technical

guide, researchers can minimize their risk of exposure and ensure a safe working environment.

It is crucial to recognize the current gaps in the toxicological data for this compound and to

operate under the assumption that it is hazardous until proven otherwise. Always consult the

most recent Safety Data Sheet from your supplier and your institution's safety office for the

most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [MY-1076: A Technical Guide to Safety and Handling for
Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375358#my-1076-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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